Cas no 1506851-58-6 (methyl 2-methylpyrrolidine-3-carboxylate)

Methyl 2-methylpyrrolidine-3-carboxylate is a versatile pyrrolidine derivative commonly employed as a key intermediate in organic synthesis and pharmaceutical research. Its ester functionality and chiral center make it valuable for constructing complex molecules, particularly in the development of bioactive compounds and fine chemicals. The methyl ester group enhances solubility in organic solvents, facilitating further functionalization, while the 2-methyl substitution influences stereochemical control in asymmetric synthesis. This compound is particularly useful in medicinal chemistry for the preparation of nitrogen-containing heterocycles. Its stability under standard conditions and compatibility with a range of reaction conditions contribute to its utility in multi-step synthetic routes.
methyl 2-methylpyrrolidine-3-carboxylate structure
1506851-58-6 structure
Product Name:methyl 2-methylpyrrolidine-3-carboxylate
CAS No:1506851-58-6
MF:C7H13NO2
MW:143.183622121811
CID:5151318
PubChem ID:75356208
Update Time:2025-10-30

methyl 2-methylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrrolidinecarboxylic acid, 2-methyl-, methyl ester
    • methyl 2-methylpyrrolidine-3-carboxylate
    • Inchi: 1S/C7H13NO2/c1-5-6(3-4-8-5)7(9)10-2/h5-6,8H,3-4H2,1-2H3
    • InChI Key: XQMDYEQHVQBQMQ-UHFFFAOYSA-N
    • SMILES: N1CCC(C(OC)=O)C1C

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Additional information on methyl 2-methylpyrrolidine-3-carboxylate

Comprehensive Overview of Methyl 2-Methylpyrrolidine-3-Carboxylate (CAS No. 1506851-58-6)

Methyl 2-methylpyrrolidine-3-carboxylate (CAS No. 1506851-58-6) is a versatile organic compound widely utilized in pharmaceutical synthesis, agrochemical research, and specialty chemical applications. Its unique pyrrolidine-based structure, featuring a methyl ester and a 2-methyl substituent, makes it a valuable intermediate for designing bioactive molecules. The compound’s molecular formula, C7H13NO2, and its chiral center offer opportunities for stereoselective synthesis, aligning with the growing demand for enantiomerically pure compounds in drug development.

In recent years, the interest in pyrrolidine derivatives has surged due to their prevalence in FDA-approved drugs and natural products. Researchers frequently search for "synthesis of methyl 2-methylpyrrolidine-3-carboxylate" or "applications of CAS 1506851-58-6," reflecting its relevance in medicinal chemistry. The compound’s ester functionality allows for further derivatization, enabling the creation of amides, acids, or heterocycles—key steps in optimizing drug candidates. Its stability under mild conditions also makes it suitable for scalable industrial processes.

From an environmental perspective, methyl 2-methylpyrrolidine-3-carboxylate is often discussed in green chemistry forums. Queries like "biodegradability of pyrrolidine esters" or "sustainable synthesis of CAS 1506851-58-6" highlight the shift toward eco-friendly methodologies. Advances in catalytic hydrogenation and enzymatic resolution have reduced waste generation during its production, addressing regulatory and sustainability concerns. This aligns with the pharmaceutical industry’s push for greener APIs (Active Pharmaceutical Ingredients).

The compound’s role in neurological research is another hot topic. Its structural similarity to neurotransmitters has led to investigations into its potential as a scaffold for GABA receptor modulators or dopamine agonists. Searches for "methyl pyrrolidine carboxylate in CNS drugs" underscore this niche application. Additionally, its low toxicity profile (as per preliminary studies) makes it a candidate for preclinical testing, though thorough safety assessments remain essential.

Technological advancements in analytical techniques, such as HPLC and LC-MS, have streamlined the quality control of CAS 1506851-58-6. Laboratories prioritize keywords like "purity analysis of methyl 2-methylpyrrolidine-3-carboxylate" to ensure compliance with pharmacopeial standards. The compound’s UV absorption and chiral separation methods are well-documented, aiding in its characterization for regulatory submissions.

In summary, methyl 2-methylpyrrolidine-3-carboxylate (CAS No. 1506851-58-6) bridges academic research and industrial applications. Its adaptability in drug design, coupled with sustainable production trends, positions it as a compound of enduring significance. Future studies may explore its utility in peptide mimetics or catalysis, further expanding its scientific footprint.

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